Cas no 62399-04-6 ([1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-bis[(phenylacetyl)amino]-)

• Product name: [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-bis[(phenylacetyl)amino]-
• CAS No: 62399-04-6
• MF: C₃₀H₂₄N₂O₆
• MW: 508.52136
• CID: 446280
• PubChem ID: 15567706

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-bis[(phenylacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-bis[(phenylacetyl)amino]-
• 5-[3-carboxy-4-[(2-phenylacetyl)amino]phenyl]-2-[(2-phenylacetyl)amino]benzoic acid
• DTXSID10574449
• 4,4'-Bis(2-phenylacetamido)[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 62399-04-6

• Inchi： InChI=1S/C30H24N2O6/c33-27(15-19-7-3-1-4-8-19)31-25-13-11-21(17-23(25)29(35)36)22-12-14-26(24(18-22)30(37)38)32-28(34)16-20-9-5-2-6-10-20/h1-14,17-18H,15-16H2,(H,31,33)(H,32,34)(H,35,36)(H,37,38)
• InChI Key： VMJFMZQEEIUDSZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)C3=CC(=C(C=C3)NC(=O)CC4=CC=CC=C4)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 508.16352
• Monoisotopic Mass: 508.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 132.8